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Compound of Interest

Compound Name: P300 bromodomain-IN-1

Cat. No.: B12396475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
P300 bromodomain-IN-1 is a potent and specific small molecule inhibitor of the bromodomain

of the transcriptional coactivator p300 (also known as EP300 or KAT3B).[1] The bromodomain

of p300 is a key "reader" of acetylated lysine residues on histones and other proteins, playing a

crucial role in the regulation of gene expression. Inhibition of the p300 bromodomain has been

shown to suppress the expression of oncogenes such as c-Myc, leading to cell cycle arrest at

the G1/G0 phase and induction of apoptosis in cancer cell lines like OPM-2.[1] This makes

P300 bromodomain-IN-1 a valuable tool for studying the biological functions of p300 and for

investigating its therapeutic potential in oncology and other diseases.

Proper preparation of a stock solution is the first critical step for ensuring the accuracy and

reproducibility of in vitro and in vivo experiments. This document provides a detailed protocol

for the preparation, storage, and handling of P300 bromodomain-IN-1 stock solutions.

Physicochemical Properties and Solubility
A clear understanding of the physicochemical properties of P300 bromodomain-IN-1 is

essential for its effective use. The table below summarizes key quantitative data for this

inhibitor.
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Property Value Reference

Molecular Weight 535.03 g/mol [1][2]

IC50 (for p300) 49 nM [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [3][4]

Solubility (Similar Compounds)

CBP/p300-IN-1 in DMSO: 62.5

mg/mL (146.56 mM)

CBP/P300 bromodomain

inhibitor-3 in DMSO: 200

mg/mL (433.32 mM)

[3][4]

Appearance Solid [2]

Experimental Protocols
Materials

P300 bromodomain-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (10 mM in DMSO)
Pre-weighing Preparation: Before opening, bring the vial of P300 bromodomain-IN-1
powder to room temperature to prevent condensation of moisture.
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Weighing: Carefully weigh out the desired amount of P300 bromodomain-IN-1 powder

using a calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 0.535 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

powder. To continue the example, add 100 µL of DMSO to the 0.535 mg of powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath and sonication can be used to aid

dissolution if necessary.[3][4] Visually inspect the solution to ensure there are no undissolved

particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3][4]

Quality Control
Purity: The purity of the P300 bromodomain-IN-1 powder should be verified by the

supplier's Certificate of Analysis (CoA).

Concentration Verification: While not routinely necessary for every preparation, the

concentration of the stock solution can be confirmed using techniques like High-Performance

Liquid Chromatography (HPLC) if required for highly sensitive applications.

Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of

precipitation. If precipitate is observed, gently warm and vortex the solution to redissolve.

Visualizations
Signaling Pathway of p300 Bromodomain Inhibition
The following diagram illustrates the mechanism of action of P300 bromodomain-IN-1. By

binding to the bromodomain of p300, the inhibitor prevents its recruitment to acetylated

histones at gene promoters and enhancers. This leads to the downregulation of target genes,

such as c-Myc, ultimately resulting in cell cycle arrest and apoptosis.
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Caption: Mechanism of P300 Bromodomain-IN-1 Action.

Experimental Workflow for Stock Solution Preparation
This workflow diagram provides a step-by-step visual guide for the preparation of the P300
bromodomain-IN-1 stock solution.
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Caption: Workflow for P300 Bromodomain-IN-1 Stock Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12396475?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/p300-bromodomain-in-1.html
https://www.acetherapeutics.com/ibd/p300-bromodomain-in-1-item-16058.html
https://www.glpbio.com/kr/cbp-p300-in-1.html
https://www.glpbio.com/cbp-p300-bromodomain-inhibitor-3.html
https://www.benchchem.com/product/b12396475#preparing-p300-bromodomain-in-1-stock-solution
https://www.benchchem.com/product/b12396475#preparing-p300-bromodomain-in-1-stock-solution
https://www.benchchem.com/product/b12396475#preparing-p300-bromodomain-in-1-stock-solution
https://www.benchchem.com/product/b12396475#preparing-p300-bromodomain-in-1-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12396475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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